5-[4-(Propan-2-yl)phenyl]imidazolidine-2,4-dione
Overview
Description
5-[4-(Propan-2-yl)phenyl]imidazolidine-2,4-dione is a chemical compound with the molecular weight of 218.26 . It is also known by its IUPAC name, 5-(4-isopropylphenyl)-2,4-imidazolidinedione .
Molecular Structure Analysis
The molecular structure of this compound consists of 12 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms . The InChI code for this compound is 1S/C12H14N2O2/c1-7(2)8-3-5-9(6-4-8)10-11(15)14-12(16)13-10/h3-7,15H,1-2H3,(H2,13,14,16) .Scientific Research Applications
Pharmacological Evaluation and Potential Antidepressant and Anxiolytic Activity
Research on derivatives of 5-[4-(Propan-2-yl)phenyl]imidazolidine-2,4-dione, such as those with an arylpiperazinylpropyl moiety, revealed their potential as antidepressants and anxiolytics. One compound, in particular, demonstrated notable antidepressant effects in mice, surpassing imipramine, without affecting locomotor activity. These compounds interact with 5-HT(1A) and 5-HT(2A) receptors, indicating their possible application in treating depression and anxiety disorders (Czopek et al., 2010).
DNA Binding Studies and Potential Anticancer Applications
Imidazolidine derivatives including this compound have shown significant DNA binding affinity. This characteristic is crucial in the context of cancer research, as some derivatives exhibit potential as effective anticancer drugs. Their DNA binding propensity is comparable or even superior to many clinically used anticancer drugs, making them promising candidates for further investigation in cancer treatment (Shah et al., 2013).
Synthesis and Molecular Characteristics
Studies on the synthesis and characterization of imidazolidine derivatives, including this compound, provide insights into their molecular properties. These studies contribute to a better understanding of the compound's potential applications in various fields of medicine and pharmacology (Klásek et al., 2010).
Anticonvulsant Activity
Some derivatives of imidazolidine-2,4-dione have been explored for their anticonvulsant properties. These compounds have shown effectiveness in seizure tests, with certain molecules demonstrating more potent anticonvulsant effects than standard drugs like phenytoin and ethosuximide. This highlights their potential as new therapeutic agents in epilepsy treatment (Byrtus et al., 2011).
Future Directions
The future directions for research on 5-[4-(Propan-2-yl)phenyl]imidazolidine-2,4-dione and similar compounds could include further exploration of their synthesis processes, chemical reactions, mechanisms of action, and potential applications in various fields. Given the broad range of biological activities exhibited by imidazole derivatives , these compounds may have potential for development into therapeutic agents.
Mechanism of Action
Target of Action
The primary target of 5-[4-(Propan-2-yl)phenyl]imidazolidine-2,4-dione is Tankyrase (TNKS) . TNKS plays a pivotal role in carcinogenesis by activating the Wnt/β-catenin pathway . It has been identified as a suitable target in oncology due to its crucial role in mediating tumor progression .
Mode of Action
The compound interacts with its target, TNKS, by binding to it and inhibiting its function . This interaction results in the suppression of the Wnt/β-catenin pathway, which is often overactive in various types of cancer .
Biochemical Pathways
The inhibition of TNKS by this compound affects the Wnt/β-catenin pathway . This pathway is crucial for cell proliferation and differentiation, and its dysregulation is associated with the development and progression of cancer . By inhibiting TNKS, the compound suppresses the activation of this pathway, thereby potentially slowing down or stopping the growth of cancer cells .
Pharmacokinetics
The compound’s molecular weight of 21826 suggests that it may have favorable absorption, distribution, metabolism, and excretion (ADME) properties
Result of Action
The molecular and cellular effects of this compound’s action include the inhibition of TNKS and the suppression of the Wnt/β-catenin pathway . These effects could potentially lead to the slowing down or stopping of cancer cell growth .
properties
IUPAC Name |
5-(4-propan-2-ylphenyl)imidazolidine-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c1-7(2)8-3-5-9(6-4-8)10-11(15)14-12(16)13-10/h3-7,10H,1-2H3,(H2,13,14,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZQBERLZHSXCLX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C2C(=O)NC(=O)N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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